Cas no 1040637-25-9 (N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040637-25-9
• MF: C₁₉H₁₅ClFN₃O₃
• MW: 387.792106866837
• CID: 5765371
• Update Time: 2025-11-06

N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H15ClFN3O3/c1-27-17-8-4-13(20)10-16(17)22-19(26)15-7-9-18(25)24(23-15)11-12-2-5-14(21)6-3-12/h2-10H,11H2,1H3,(H,22,26)
• InChI Key： SWTFPMBNLSSVMD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2OC)=O)=NN(CC2=CC=C(F)C=C2)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-(5-chloro-2-methoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040637-25-9)

N-(5-chloro-2-methoxyphenyl)-1-[4-fluorophenylmethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

This compound, identified by its CAS number 1040637-25-9, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure, characterized by a pyridazine core functionalized with various aromatic substituents, positions it as a promising candidate for further investigation in drug discovery and development. The presence of both chloro and methoxy groups on the phenyl ring, alongside a fluorine-substituted benzyl moiety, suggests a rich potential for interaction with biological targets.

The compound's architecture is particularly noteworthy due to its ability to mimic natural bioactive molecules while incorporating modifications that enhance pharmacological properties. The pyridazine ring is a well-known pharmacophore in medicinal chemistry, often found in compounds with antimicrobial, anti-inflammatory, and even anticancer activities. In this particular molecule, the pyridazine core is further embellished with electron-withdrawing and electron-donating groups that can modulate its binding affinity and selectivity.

Recent studies have highlighted the importance of fluorine substitution in pharmaceuticals due to its ability to improve metabolic stability and binding interactions. The 4-fluorophenylmethyl group in this compound is a prime example of such a modification. This group not only enhances the molecule's lipophilicity but also contributes to its overall bioavailability, making it an attractive scaffold for drug design.

The chloro and methoxy substituents on the aromatic ring add another layer of complexity to the compound's behavior. These groups can influence both the electronic properties of the molecule and its interactions with biological targets. For instance, the electron-withdrawing nature of chlorine can increase the electrophilicity of certain reactive sites, while the methoxy group can introduce steric hindrance and alter binding kinetics.

In the context of current pharmaceutical research, this compound aligns with several ongoing trends. The integration of multiple functional groups into a single molecular entity is a common strategy to achieve multitarget engagement—a concept that has gained significant traction in recent years due to its potential for synergistic therapeutic effects. Additionally, the use of heterocyclic cores like pyridazine has been extensively explored for their versatility in drug design.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. Pyridazine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific arrangement of substituents in this molecule may enable it to interact with receptors or enzymes involved in conditions such as Alzheimer's disease or Parkinson's disease. While these applications are still under investigation, they underscore the compound's broad pharmacological potential.

The synthesis of N-(5-chloro-2-methoxyphenyl)-1-[4-fluorophenylmethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide presents an interesting challenge for synthetic chemists. The need to introduce multiple functional groups while maintaining regioselectivity requires careful planning and execution. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, opening up new avenues for drug discovery.

Evaluation of this compound's pharmacokinetic properties is another critical area of focus. Parameters such as solubility, permeability, and metabolic stability are essential determinants of its clinical viability. Computational modeling techniques have become indispensable tools in predicting these properties before extensive experimental testing is conducted. Such approaches can significantly reduce the time and cost associated with drug development by identifying promising candidates early in the process.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Techniques like molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound might behave within biological systems. These insights are invaluable for guiding medicinal chemists in optimizing its structure for improved efficacy and reduced side effects.

In conclusion, N-(5-chloro-2-methoxyphenyl)-1-[4-fluorophenylmethyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040637-25-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold for further exploration in drug discovery. As research continues to uncover new applications for this class of compounds, their potential impact on human health remains substantial.